Cas no 301176-72-7 (N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide)

• Product Name: N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide
• CAS No: 301176-72-7
• MF: C₁₅H₁₁ClN₂OS₂
• MW: 334.843639612198
• CID: 5935397
• PubChem ID: 726259
• Update Time: 2025-06-09

N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL477554
• Z57677405
• Oprea1_407105
• N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide
• N-{5-[(4-CHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}THIOPHENE-2-CARBOXAMIDE
• 301176-72-7
• CCG-357074
• AKOS001439360
• BDBM50262714
• EN300-18302680

• Inchi： 1S/C15H11ClN2OS2/c16-11-5-3-10(4-6-11)8-12-9-17-15(21-12)18-14(19)13-2-1-7-20-13/h1-7,9H,8H2,(H,17,18,19)
• InChI Key： HJOUQRJTDKJRMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=CN=C(NC(C2=CC=CS2)=O)S1

Computed Properties

• Exact Mass: 334.0001330g/mol
• Monoisotopic Mass: 334.0001330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide

Introduction to N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide (CAS No. 301176-72-7)

N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 301176-72-7, represents a unique structural motif that combines the functionalities of thiazole and thiophene rings, both of which are well-documented for their biological activities. The presence of a 4-chlorobenzyl group and an amide linkage further enhances its potential as a pharmacophore, making it a subject of extensive research in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a rigid heterocyclic system, positions it as a promising candidate for various biological assays. The thiazole ring is particularly noteworthy for its role in numerous bioactive molecules, including antibiotics and antifungal agents. In contrast, the thiophene ring is known for its involvement in the synthesis of antiviral and anticancer drugs. The combination of these two rings in N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a surge in research aimed at identifying new scaffolds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The amide functionality in this compound not only contributes to its solubility but also allows for selective interactions with biological targets. This has led to its investigation as a potential lead compound in the development of small-molecule inhibitors.

The 4-chlorobenzyl substituent is particularly interesting from a chemical biology perspective. Chlorobenzyl groups are often incorporated into drug molecules to enhance metabolic stability and improve binding affinity to target proteins. The electron-withdrawing nature of the chlorine atom can also influence the electronic properties of the molecule, thereby affecting its interactions with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been performed on N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide to identify potential binding sites on target proteins. These studies have revealed that the compound can interact with enzymes and receptors involved in critical signaling pathways, suggesting its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the thiazole ring typically involves cyclization reactions, while the attachment of the thiophene moiety often requires palladium-catalyzed cross-coupling reactions. The final step involves forming the amide bond, which can be accomplished through various coupling methodologies such as those involving carbodiimides or active esters.

In vitro studies have begun to elucidate the biological activity of N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide. Initial assays have shown promising results in terms of inhibiting specific enzymes associated with inflammation and cancer progression. These findings have prompted further investigation into its mechanism of action and potential applications in drug development.

The integration of machine learning techniques has accelerated the process of identifying lead compounds like N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide. By leveraging large datasets and predictive models, researchers can rapidly screen thousands of compounds for their potential biological activity. This approach has not only shortened the time required for hit identification but also provided insights into structural features that enhance efficacy.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between synthetic chemists, biochemists, and medicinal physicists are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide will play a crucial role in developing next-generation therapeutics.

In conclusion, N-(5-(4-chlorobenzyl)thiazol-2-yl)thiophene-2-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. With continued research and development, this compound has the potential to contribute to significant improvements in patient care across multiple therapeutic areas.